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Compound of Interest

4-Fluorobenzoyl-carbonyl-13C
Compound Name:

chloride
CAS No.: 91742-47-1
Cat. No.: B1612492

Get Quote

Part 1: Executive Summary

4-Fluorobenzoyl-carbonyl-13C chloride is a specialized isotopic reagent used primarily in
metabolic tracking, NMR structural elucidation, and the synthesis of labeled pharmaceutical
candidates. Its handling requires a dual-threat mitigation strategy:

o Chemical Hazard: As an acyl chloride, it is a potent lachrymator and corrosive agent that
reacts violently with moisture to release hydrochloric acid (HCI).

« |sotopic Integrity: The carbonyl-13C label represents a significant financial and scientific
investment. Inadvertent hydrolysis not only poses a safety risk but results in irreversible
isotopic dilution (loss of the

C tag as

C-4-fluorobenzoic acid).
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This guide synthesizes standard corrosive handling protocols with high-value reagent
conservation techniques, ensuring both operator safety and data integrity.

Part 2: Chemical Profile & Physical Properties

The introduction of the

C isotope increases the molecular weight slightly (~1 Dalton) but does not significantly alter the
chemical reactivity or acute safety profile compared to the unlabeled isotopologue. However,
the consequence of error is magnified by the material's cost.

Property Value Notes
Consult specific CoA for
CAS Number 403-43-0 (Unlabeled)
labeled CAS
Formula Carbonyl carbon is labeled
+1.00335 Da due to
Molecular Weight ~159.5 g/mol
C
Physical State Liquid Colorless to pale yellow
N ) High boiling point; low volatility
Boiling Point 193°C (at 760 mmHgQ)
but lachrymatory
Density 1.342 g/mL Denser than water
Flash Point 82°C Combustible
. ) ] Soluble in dry DCM, THF,
Solubility Reacts violently with water

Toluene

Part 3: Hazard Identification & Toxicology
The Hydrolysis Threat

The primary hazard is the compound's electrophilic nature. Upon contact with ambient moisture
or mucosal membranes, it undergoes rapid nucleophilic acyl substitution.

Mechanism of Injury:
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« Inhalation: Vapors hydrolyze in the respiratory tract, forming HCI gas and 4-fluorobenzoic
acid. This causes immediate bronchial irritation, potential pulmonary edema, and chemical
pneumonitis.

o Skin/Eye Contact: Immediate corrosive burns. The lipophilic fluorinated ring allows the
compound to penetrate the dermis before fully hydrolyzing, potentially deepening the burn.

Visualization: Hydrolysis Pathway

The following diagram illustrates the degradation pathway that poses both a safety hazard and
a loss of isotopic value.
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Figure 1: Reaction pathway of 4-fluorobenzoyl-13C chloride with moisture. The release of HCI
constitutes the immediate acute hazard, while the formation of the acid represents the loss of
the isotopic label.

Part 4: Strategic Handling Protocols
To preserve the

C label and ensure safety, Schlenk line techniques or a glovebox are mandatory. Open-air
pouring is strictly prohibited.

Storage & Stability

o Atmosphere: Store under Argon or Nitrogen.[1] Carbon dioxide is not a suitable inert gas for
long-term storage of reactive acyl chlorides due to potential trace moisture in lower-grade
CO2 cylinders.
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o Temperature: Refrigerate (2—8°C). Cold storage reduces vapor pressure, minimizing
lachrymatory risk upon opening.

e Secondary Containment: Store the primary vial inside a secondary jar containing desiccant
(e.g., Drierite or activated molecular sieves) to intercept moisture.

Transfer Protocol (Syringe Technique)

Never pour this reagent. Use a positive-pressure transfer method.

Preparation: Oven-dry all glassware and needles. Flush the receiving flask with inert gas.

Pressure Equalization: Insert a balloon filled with dry Nitrogen/Argon into the reagent bottle
septum to prevent a vacuum from forming during withdrawal.

Withdrawal: Use a gas-tight glass syringe with a long stainless steel needle.

Transfer: Inject the reagent directly into the solvent of the receiving flask.

o Expert Tip: If the needle tip drips, do not wipe it. Wiping introduces moisture and fibers. Let
the droplet fall into a waste beaker inside the hood.

Reaction Setup Workflow
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1. Preparation

Oven-dry glassware (120°C)
Flush with N2/Ar

2. Solvent Check
Ensure Anhydrous (<50 ppm H20)
Use Molecular Sieves

3. Reagent Transfer
Syringe/Cannula technique
Positive pressure

4. Reaction
Maintain Inert Atmosphere
Scrub HCI off-gas if scale >1g

5. Controlled Quench
Cool to 0°C
Add MeOH or NaHCOs slowly

Click to download full resolution via product page

Figure 2: Operational workflow for handling moisture-sensitive isotopic reagents.

Part 5: Emergency Procedures
Spill Management

In the event of a spill, the priority is neutralizing the corrosive fumes (HCI) and preventing the
spread of the fluorinated organic residue.

¢ Evacuate: Clear the immediate area to allow the ventilation system to clear the lachrymatory
vapors.

* PPE: Wear a full-face respirator with acid gas cartridges (Type E or ABEK) if outside a fume
hood. Double-glove (Nitrile under Neoprene).
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e Neutralization:
o Do NOT use water directly (causes violent splashing/fuming).[2][3]

o Cover the spill with a mixture of sodium bicarbonate (NaHCOs) and an inert absorbent
(vermiculite/sand).

o The bicarbonate will slowly neutralize the acid chloride and the generated HCI.

» Disposal: Collect the solid slurry into a container labeled "Corrosive Organic Waste
(Fluorinated).”

First Aid

o Eye Contact: Immediate irrigation is critical.[4] Flush for 15+ minutes. The lachrymatory
effect causes blepharospasm (involuntary eyelid closing); eyelids must be forcibly held open.

o Skin Contact: Wash with soap and water.[3][5][6][7] Do not use alcohol, as it may increase
skin absorption of the fluorinated moiety.

 Inhalation: Move to fresh air immediately. If breathing is labored, supplemental oxygen
should be administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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